Cas no 447-60-9 (2-(Trifluoromethyl)benzonitrile)

• Product Name: 2-(Trifluoromethyl)benzonitrile
• CAS No: 447-60-9
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD00001791
• CID: 37447
• PubChem ID: 67972
• Update Time: 2025-04-18

2-(Trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)benzonitrile
• 2-CYANOBENZOTRIFLUORIDE
• ALPHA,ALPHA,ALPHA-TRIFLUORO-O-TOLUNITRILE
• O-TRIFLUOROMETHYLBENZONITRILE
• Benzonitrile, 2-(trifluoromethyl)-
• o-Tolunitrile, alpha,alpha,alpha-trifluoro-
• alpha,alpha,alpha-trifluoro-2-toluonitrile
• à,à,à-trifluoro-o-tolunitrile
• α,α,α-trifluoro-o-tolunitrile
• ALPHA,ALPHA,ALPHA-TRIFLUORO-ORTHO-TOLUNITRILE
• 2-TRIFLUOROMETHYLBENZONITRILE (ALPHA,ALPHA,ALPHA-TRIFLUORO-O-TOLUNITRILE)
• a,a,a-Trifluoro-o-tolunitrile
• o-(Trifluoromethyl)cyanobenzene
• o-Cyanobenzotrifluoride
• o-(Trifluoromethyl)benzonitrile
• bistrifluoromethylbenzonitrile
• EINECS 207-184-3
• ncr bxfff
• ortho-trifluoromethylbenzonitrile
• trifluoromethylbenzonitrile
• 2-Trifluoromethylbenzonitrile
• 2-(Trifluoromethyl)-benzonitrile
• Benzonitrile, (trifluoromethyl)-
• SOZGHDCEWOLLHV-UHFFFAOYSA-N
• 2-(trifluoromethyl)benzenecarbonitrile
• S2CA842543
• .alpha.,.alpha.,.alpha.-Trifluoro-o
• J196.146B
• PS-8693
• MFCD00001791
• A7104
• FT-0608960
• .alpha.,.alpha.,.alpha.-Trifluoro-o-tolunitrile
• 2-trifluoromethyl-benzonitrile
• 2-(Trifluoromethyl)benzonitrile, 98%
• AM20060076
• EN300-16523
• SCHEMBL103847
• UNII-S2CA842543
• CK2143
• DTXSID3022031
• W-106177
• NSC 88312
• O-TOLUNITRILE, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-
• NSC-88312
• 6-(trifluoromethyl)benzonitrile
• 2-trifluoromethylbenzo-nitrile
• 447-60-9
• CS-W017661
• NSC88312
• AC-4110
• AKOS001435058
• Q27288486
• NS00043465
• Z55992947
• A,A,A-trifluor-O-tolunitril
• DB-024047
• DTXCID502031

• MDL： MFCD00001791
• Inchi： 1S/C8H4F3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h1-4H
• InChI Key： SOZGHDCEWOLLHV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C#N)(F)F
• BRN： 2048152

Computed Properties

• Exact Mass: 171.03000
• Monoisotopic Mass: 171.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 1.294 g/mL at 25 °C(lit.)
• Melting Point: 7.5 °C (lit.)
• Boiling Point: 206°C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.4632(lit.)
• PSA: 23.79000
• LogP: 2.57708
• Sensitiveness: Lachrymatory
• Solubility: Insoluble in water

2-(Trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-52/53
• Safety Instruction： S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides